Cas no 896344-39-1 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• CAS No: 896344-39-1
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 5958901
• PubChem ID: 7266787
• Update Time: 2025-06-13

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
• Benzamide, N-(4-ethoxy-2-benzothiazolyl)-2-(methylthio)-
• 896344-39-1
• AKOS024659656
• N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
• F2553-0026

• Inchi： 1S/C17H16N2O2S2/c1-3-21-12-8-6-10-14-15(12)18-17(23-14)19-16(20)11-7-4-5-9-13(11)22-2/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key： SHPUYBKYGUXJSM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide

Recent Advances in the Study of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide (CAS: 896344-39-1)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide (CAS: 896344-39-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzothiazole and benzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of novel catalytic systems to enhance the efficiency of the coupling reaction between the benzothiazole and benzamide components. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations have revealed that N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in suppressing tumor growth in vitro and in vivo, with a notable selectivity profile that minimizes off-target effects. These findings position the compound as a promising candidate for further development as a targeted therapy.

Mechanistic studies have further elucidated the interaction of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide with its biological targets. Structural analysis using X-ray crystallography and molecular docking simulations has provided detailed insights into the binding modes and key residues involved in its activity. Such information is invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's potency and pharmacokinetic properties.

In addition to its anticancer potential, recent research has explored the anti-inflammatory and antimicrobial properties of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide. A 2023 publication in European Journal of Medicinal Chemistry reported its ability to modulate inflammatory cytokines and inhibit bacterial growth, suggesting a broader therapeutic applicability. These multifunctional attributes make the compound a versatile scaffold for drug discovery.

Despite these promising results, challenges remain in the development of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical optimization. Ongoing studies are focusing on derivative synthesis and formulation strategies to overcome these limitations and advance the compound toward clinical trials.

In conclusion, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide (CAS: 896344-39-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and well-characterized mechanism of action underscore its potential as a lead compound for drug development. Continued research efforts will be essential to fully realize its therapeutic promise and translate these findings into clinical applications.